3-Ethoxycarbonyl-5,8-difluoro-4-(3-trifluoromethylphenylmercapto)quinoline

• Molecular Formula: C19H12F5NO2S
• Molecular Weight: 413.4 g/mol
• IUPAC Name: ethyl 5,8-difluoro-4-[3-(trifluoromethyl)phenyl]sulfanylquinoline-3-carboxylate
• InChI: InChI=1S/C19H12F5NO2S/c1-2-27-18(26)12-9-25-16-14(21)7-6-13(20)15(16)17(12)28-11-5-3-4-10(8-11)19(22,23)24/h3-9H,2H2,1H3
• InChI Key: CFNDXJQYXJCRJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(C=CC(=C2N=C1)F)F)SC3=CC=CC(=C3)C(F)(F)F

Description

3-Ethoxycarbonyl-5,8-difluoro-4-(3-trifluoromethylphenylmercapto)quinoline is a useful research compound. Its molecular formula is C19H12F5NO2S and its molecular weight is 413.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction mixture of 100.0 mg (0.37 mmol) of 4-chloro-3-ethoxycarbonyl-5,8-difluoroquinoline, 80.3 mg (0.44 mmol) of 3-trifluoromethylthiophenol and 80 μL of diisopropylethylamine in 2.0 mL of N,N-dimethylformamide was stirred at room temperature for 2 h and cooled. The reaction mixture was poured into water and extracted with ethyl acetate. The organic layer was washed with brine, dried over magnesium sulphate and concentrated. The resulting residue was purified on silica gel column eluting with ethyl acetate-hexane (1:3) to give 30.0 mg (20%) of the title compound.